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Compound of Interest

Compound Name: 4,5-Dichlorophthalic acid

Cat. No.: B146564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,5-Dichlorophthalic acid, with the CAS number 56962-08-4, is a halogenated aromatic

dicarboxylic acid.[1] Its structure, featuring a benzene ring substituted with two adjacent

carboxylic acid groups and two chlorine atoms, makes it a versatile intermediate in organic

synthesis. This guide provides an in-depth overview of its chemical and physical properties,

synthesis protocols, applications, and safety information, tailored for professionals in research

and drug development. The presence of chlorine atoms and carboxylic acid functionalities

imparts specific reactivity to the molecule, making it a valuable building block for the synthesis

of a variety of compounds, including polymers, dyes, and pharmaceutical intermediates.[2]

Chemical and Physical Properties
4,5-Dichlorophthalic acid is a white to off-white crystalline solid.[2] It is sparingly soluble in

water but exhibits greater solubility in organic solvents such as ethanol and acetone.[2] The key

physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 56962-08-4 [1]

Molecular Formula C₈H₄Cl₂O₄ [1][3]

Molecular Weight 235.02 g/mol [1][3]

Appearance
White to off-white crystalline

solid
[2]

Melting Point 198-200 °C (decomposes) [4]

Boiling Point 422.1 °C at 760 mmHg [5]

Density 1.698 g/cm³ [5]

pKa ~2.35 (first proton) [4]

Solubility
Sparingly soluble in water;

Soluble in ethanol and acetone
[2]

InChI Key
FDOQKGWUMUEJLX-

UHFFFAOYSA-N
[1]

SMILES
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O)C(=O)O
[1]

Experimental Protocols
Detailed methodologies for the synthesis and derivatization of 4,5-dichlorophthalic acid are

crucial for its application in research and development. Below are selected experimental

protocols.

Synthesis of 4,5-Dichlorophthalic Anhydride
A common derivative, 4,5-dichlorophthalic anhydride, is often synthesized from the diacid.

Methodology:

In a 250 mL round-bottom flask, combine 4,5-dichlorophthalic acid (50.0 g, 0.21 mol) and

acetic anhydride (45 mL, 0.22 mol).
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Heat the mixture at 130 °C for 3 hours.

After cooling, collect the solid product by vacuum filtration.

Wash the collected solid with petroleum ether (40–60 °C).

Recrystallize the product from toluene to yield a white solid.

Dry the purified product under vacuum.

4,5-Dichlorophthalic Acid +
Acetic Anhydride Heat at 130°C for 3h

1
Cooling

2
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3 Wash with
Petroleum Ether

4
Recrystallize from Toluene

5 4,5-Dichlorophthalic Anhydride
(White Solid)
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Synthesis of 4,5-Dichlorophthalic Anhydride.

Synthesis of 2-((2-Carboxy-4-
methylphenyl)carbamoyl)-4,5-dichlorobenzoic Acid
This protocol details the reaction of 4,5-dichlorophthalic anhydride with an amine to form a

dicarboxylic acid derivative.[6]

Methodology:

Reflux a mixture of 4,5-dichlorophthalic anhydride (1 mmol) and 2-amino-5-methyl-benzoic

acid (1.2 mmol) in glacial acetic acid for 6-8 hours.

After cooling, collect the resulting solid.

Wash the solid with water to obtain the final product.

4,5-Dichlorophthalic Anhydride +
2-Amino-5-methyl-benzoic Acid

in Glacial Acetic Acid
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Synthesis of a Dicarboxylic Acid Derivative.

Applications in Research and Drug Development
4,5-Dichlorophthalic acid and its derivatives are valuable precursors in various fields.

Pharmaceutical Intermediates: It serves as a crucial intermediate in the synthesis of active

pharmaceutical ingredients (APIs). The reactivity of the chlorinated phthalic acid structure

allows for the construction of complex molecular architectures necessary for therapeutic

agents.

Polymers and Materials Science: This compound is utilized in the production of high-

performance polymers and resins.[2] It can act as a monomer or a cross-linking agent to

impart desirable properties such as thermal stability and chemical resistance. It is also used

as an organic linker in the formation of Metal-Organic Frameworks (MOFs).

Dyes and Pigments: It is a precursor in the manufacturing of various dyes and pigments.[2]

Toxicological and Safety Information
Comprehensive safety data is essential for handling 4,5-dichlorophthalic acid in a laboratory

or industrial setting.

GHS Hazard Classification
Skin Irritation: Category 2 (Causes skin irritation).[1]

Eye Irritation: Category 2 (Causes serious eye irritation).[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation).[1]

Safety Precautions
Standard laboratory safety protocols should be followed when handling this compound. This

includes the use of personal protective equipment such as gloves, safety glasses, and a lab
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coat. Work should be conducted in a well-ventilated area, such as a fume hood, to avoid

inhalation of dust or vapors.[5]

Hazard Statement Precautionary Statement

H315: Causes skin irritation
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

H335: May cause respiratory irritation
P261: Avoid breathing

dust/fumes/gas/mist/vapors/spray.

Conclusion
4,5-Dichlorophthalic acid is a key chemical intermediate with significant applications in the

pharmaceutical, polymer, and dye industries. Its well-defined chemical and physical properties,

along with established synthesis protocols, make it a valuable tool for researchers and

developers. Adherence to appropriate safety measures is crucial when handling this compound

due to its potential for skin, eye, and respiratory irritation. This guide provides a foundational

understanding of 4,5-dichlorophthalic acid for its effective and safe utilization in scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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